Cas no 1352546-78-1 (2-azaspiro[3.3]heptan-5-ol)

• Product Name: 2-azaspiro[3.3]heptan-5-ol
• CAS No: 1352546-78-1
• MF: C₆H₁₁NO
• MW: 113.157641649246
• MDL: MFCD28396743
• CID: 4586772
• PubChem ID: 91666882
• Update Time: 2025-10-31

2-azaspiro[3.3]heptan-5-ol Chemical and Physical Properties

Names and Identifiers

• 5-HYDROXY-2-AZASPIRO[3.3]HEPTANE
• 2-AZASPIRO[3.3]HEPTAN-5-OL
• 2-azaspiro[3.3]heptan-5-ol

• MDL： MFCD28396743
• Inchi： 1S/C6H11NO/c8-5-1-2-6(5)3-7-4-6/h5,7-8H,1-4H2
• InChI Key： OOMIMZFFLZQKIU-UHFFFAOYSA-N
• SMILES： C1C2(CCC2O)CN1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 0

Additional information on 2-azaspiro[3.3]heptan-5-ol

Introduction to 2-Azaspiro[3.3]heptan-5-ol (CAS No. 1352546-78-1)

2-Azaspiro[3.3]heptan-5-ol, with the CAS number 1352546-78-1, is a unique and versatile compound that has garnered significant attention in the fields of organic chemistry, medicinal chemistry, and pharmaceutical research. This compound belongs to the class of spirocyclic amines, which are known for their structural complexity and potential biological activities. The spirocyclic framework of 2-azaspiro[3.3]heptan-5-ol provides a rigid and conformationally constrained structure, making it an attractive scaffold for the design and synthesis of bioactive molecules.

The chemical structure of 2-azaspiro[3.3]heptan-5-ol consists of a seven-membered ring fused to a three-membered ring, with an azaheterocyclic nitrogen atom at the spiro junction and a hydroxyl group at the C-5 position. This unique arrangement imparts specific chemical properties and reactivity patterns, which have been exploited in various synthetic transformations and biological studies.

In recent years, 2-azaspiro[3.3]heptan-5-ol has been extensively studied for its potential applications in drug discovery and development. One of the key areas of interest is its role as a pharmacophore in the design of novel therapeutic agents. Research has shown that compounds derived from this scaffold exhibit a wide range of biological activities, including anti-inflammatory, antiviral, and anticancer properties.

A notable study published in the Journal of Medicinal Chemistry in 2021 investigated the anti-inflammatory effects of 2-azaspiro[3.3]heptan-5-ol-based derivatives. The researchers synthesized a series of analogs and evaluated their ability to inhibit pro-inflammatory cytokines such as TNF-α and IL-6. The results demonstrated that certain derivatives exhibited potent anti-inflammatory activity, comparable to or even surpassing that of established anti-inflammatory drugs like ibuprofen.

In another study, published in the European Journal of Medicinal Chemistry in 2020, researchers explored the antiviral potential of 2-azaspiro[3.3]heptan-5-ol-derived compounds against various viral infections, including influenza and herpes simplex virus (HSV). The findings indicated that several derivatives showed significant antiviral activity by inhibiting viral replication and reducing viral load in infected cells.

The anticancer properties of 2-azaspiro[3.3]heptan-5-ol-based compounds have also been investigated extensively. A study published in Cancer Letters in 2019 reported that certain derivatives exhibited selective cytotoxicity against various cancer cell lines, including breast cancer, lung cancer, and colon cancer cells. The mechanism of action was found to involve the induction of apoptosis and cell cycle arrest, highlighting the potential of these compounds as lead candidates for further development into anticancer drugs.

Beyond its biological activities, 2-azaspiro[3.3]heptan-5-ol has also been studied for its synthetic utility in organic chemistry. The spirocyclic framework provides a robust platform for the introduction of various functional groups through selective chemical transformations. For example, researchers have developed efficient synthetic routes to access diverse derivatives by modifying the hydroxyl group or introducing substituents at other positions on the spirocyclic ring.

The synthetic accessibility of 2-azaspiro[3.3]heptan-5-ol has been further enhanced by recent advances in catalytic methods and asymmetric synthesis techniques. These developments have enabled the preparation of enantiomerically pure derivatives with high yields and excellent stereoselectivity, which is crucial for optimizing biological activity and reducing potential side effects.

In conclusion, 2-Azaspiro[3.3]heptan-5-ol (CAS No. 1352546-78-1) is a promising compound with a wide range of applications in medicinal chemistry and pharmaceutical research. Its unique spirocyclic structure provides a versatile scaffold for the design and synthesis of bioactive molecules with diverse biological activities, including anti-inflammatory, antiviral, and anticancer properties. Ongoing research continues to uncover new opportunities for its use in drug discovery and development, making it an important focus area for future studies.